Acetic acid 4-(acetyl-benzenesulfonyl-amino)-naphthalen-1-yl ester

• IUPAC Name: [4-[acetyl(benzenesulfonyl)amino]naphthalen-1-yl] acetate
• InChI: InChI=1S/C20H17NO5S/c1-14(22)21(27(24,25)16-8-4-3-5-9-16)19-12-13-20(26-15(2)23)18-11-7-6-10-17(18)19/h3-13H,1-2H3
• InChI Key: ZCHQDLYDNCVWGV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C1=CC=C(C2=CC=CC=C21)OC(=O)C)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H17NO5S
• Molecular Weight: 383.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of “Acetic acid 4-(acetyl-benzenesulfonyl-amino)-naphthalen-1-yl ester” is not explicitly mentioned in the sources I found.

Scientific Research Applications

Crystal Packing and Molecular Interactions

A study by Mondal et al. (2008) explores the crystal packing in flexible carboxylic acids and esters attached to a naphthalene ring. This research provides insight into the structural behavior of such compounds, emphasizing the influence of weak intermolecular interactions like C–H⋯O and C–H⋯π hydrogen bonds on their crystal structures. Understanding these interactions is crucial for the design and development of materials with specific properties (Mondal, Karmakar, Singh, & Baruah, 2008).

Environmental Chemistry Applications

Research by Alonso, Castillo, and Barceló (1999) demonstrates the use of highly water-soluble benzene- and naphthalenesulfonates in various industries, including chemical and pharmaceutical, and outlines a method for their extraction and analysis from industrial effluents. This work is significant for environmental monitoring and pollution control, highlighting the importance of accurately determining the presence of such compounds in wastewater (Alonso, Castillo, & Barceló, 1999).

Tautomerization Studies

Cross, Flower, and Pritchard (1999) discuss the tautomerization in acetic acid esters of specific naphthalene derivatives, a phenomenon that is crucial for understanding the chemical behavior and stability of these compounds. Such studies are fundamental in organic chemistry, aiding in the prediction of compound properties and reactivity (Cross, Flower, & Pritchard, 1999).

Ligand Design and Metal Complexes

Zong, Zhou, and Thummel (2008) explore the synthesis of compounds containing the naphthyridine moiety, which is known to influence the electronic absorption properties of metal complexes. This research has implications for the development of new materials for optoelectronic applications, demonstrating the versatility of naphthalene derivatives in ligand design (Zong, Zhou, & Thummel, 2008).

Anticancer Evaluation

A study by Salahuddin et al. (2014) on the synthesis, characterization, and evaluation of anticancer activity of certain naphthalene derivatives underscores the potential therapeutic applications of these compounds. Their work provides a foundation for the development of new anticancer agents, illustrating the biological significance of acetic acid naphthalene esters (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).

Mechanism of Action

The mechanism of action of “Acetic acid 4-(acetyl-benzenesulfonyl-amino)-naphthalen-1-yl ester” is not described in the sources I found.

Future Directions

The future directions of research or applications involving “Acetic acid 4-(acetyl-benzenesulfonyl-amino)-naphthalen-1-yl ester” are not described in the sources I found.